N-(but-3-yn-1-yl)-2-(1H-indol-1-yl)acetamide

• IUPAC Name: N-but-3-ynyl-2-indol-1-ylacetamide
• InChI: InChI=1S/C14H14N2O/c1-2-3-9-15-14(17)11-16-10-8-12-6-4-5-7-13(12)16/h1,4-8,10H,3,9,11H2,(H,15,17)
• InChI Key: YTSNDIRCCLNAET-UHFFFAOYSA-N
• Canonical SMILES: C#CCCNC(=O)CN1C=CC2=CC=CC=C21
• Molecular Formula: C14H14N2O
• Molecular Weight: 226.27 g/mol

Description

N-(but-3-yn-1-yl)-2-(1H-indol-1-yl)acetamide, also known as BIA 10-2474, is a small molecule drug candidate that was being developed for the treatment of chronic pain and other neurological disorders. However, during the clinical trials in 2016, it caused severe side effects, leading to the death of one participant and hospitalization of several others. Despite this setback, BIA 10-2474 remains an interesting compound for scientific research due to its unique structure and potential therapeutic applications.

Scientific Research Applications

• Design and Synthesis of Anti-Inflammatory Drugs :

  • N-(2-(2-(4-Chlorophenoxy)acetamido)phenyl)-2-carboxamide-1H-indole, a derivative of indole acetamide, has been synthesized and characterized for its potential anti-inflammatory activity. This research involved molecular docking analysis targeting cyclooxygenase domains, geometrical optimization, and energy studies of the compound (Al-Ostoot et al., 2020).

• Structural Analysis and Molecular Interactions :

  • Studies on 2-(4-Chloro-3,3,7-trimethyl-2,3-dihydro-1H-indol-2-ylidene)-2-cyanoacetamide revealed insights into the molecular structure and interactions, such as intramolecular hydrogen bonding and crystal packing patterns (Helliwell et al., 2011).

• Kinetics and Mechanism of Chemical Reactions :

  • Research on the chemoselective acetylation of 2-aminophenol to N-(2-hydroxyphenyl)acetamide, an intermediate for antimalarial drugs, focused on process optimization, reaction mechanism, and kinetics (Magadum & Yadav, 2018).

• Analysis of Molecular Orbitals and Electronic Properties :

  • Studies on the molecular structures of gaseous acetamide and N-methylacetamide using electron diffraction provided insights into bond distances and angles, which are crucial for understanding the electronic properties of these molecules (Kimura & Aoki, 1953).

• Development of Novel Antiallergic Agents :

  • N-(pyridin-4-yl)-(indol-3-yl)acetamides and propanamides were synthesized and evaluated for their antiallergic properties. This research explored various chemical modifications to enhance antiallergic potency (Menciu et al., 1999).

• Antioxidant Properties of Indole Derivatives :

  • Synthesis of N-(substituted phenyl)-2-(3-(hydroxyimino) methyl)-1H-indol-1-yl) acetamide derivatives and their evaluation for antioxidant activity highlighted the importance of specific molecular substitutions for enhancing antioxidant effects (Gopi & Dhanaraju, 2020).

• Investigating Antiplasmodial Properties :

  • Novel N-((2,5-diaryl-3-trifluoroacetyl)-1H-indol-7-yl)acetamides were prepared and evaluated for potential in vitro antiplasmodial properties, providing a basis for developing new antimalarial drugs (Mphahlele et al., 2017).